3-(2-Aminophenyl)prop-2-enoic acid

• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: 3-(2-aminophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H9NO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,10H2,(H,11,12)
• InChI Key: KMBQKHKEEHEPOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)O)N

Description

3-(2-Aminophenyl)prop-2-enoic acid is an α,β-unsaturated carboxylic acid derivative featuring a 2-aminophenyl substituent. This compound belongs to the phenylpropenoic acid family, characterized by a conjugated system that influences its electronic properties and reactivity. The amino group at the 2-position of the phenyl ring enhances its capacity for hydrogen bonding and interactions with biological targets, distinguishing it from other derivatives .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Phenyl Ring

The biological and physicochemical properties of phenylpropenoic acids are highly dependent on the substituents attached to the aromatic ring. Below is a comparative analysis of key derivatives:

Table 1: Structural and Physicochemical Properties of Selected Phenylpropenoic Acids

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituent	Notable Properties
3-(2-Aminophenyl)prop-2-enoic acid*	C₉H₉NO₂	163.18 (calculated)	N/A	2-NH₂	Enhanced hydrogen bonding; potential bioactivity
3-(2-Fluorophenyl)prop-2-enoic acid	C₉H₇FO₂	166.15	451-69-4	2-F	Increased lipophilicity; halogen interactions
(E)-3-(2-Hydroxyphenyl)prop-2-enoic acid (o-Coumaric acid)	C₉H₈O₃	164.16	583-17-5	2-OH	Antioxidant activity; natural occurrence
3-(2-Ethylphenyl)-2-propenoic acid	C₁₁H₁₂O₂	176.21	103988-23-4	2-C₂H₅	Hydrophobic; industrial applications
(2E)-3-(1H-Indol-5-yl)prop-2-enoic acid	C₁₁H₉NO₂	187.20	179626-79-0	Indole-5-yl	Fluorescence; kinase inhibition potential

Note: Data for 3-(2-Aminophenyl)prop-2-enoic acid inferred from analogs; exact values require experimental validation.

Functional Group Impact

• Amino Group (2-NH₂): The 2-aminophenyl derivative exhibits basicity due to the lone pair on nitrogen, enhancing solubility in polar solvents. This property is critical for drug design, as seen in related compounds like 3-(4-aminophenyl)prop-2-enoic acid isolated from Aconitum tanguticum, which may interact with enzymes or receptors .
• Halogen Substituents (e.g., 2-F): Fluorine increases metabolic stability and lipophilicity, making 3-(2-fluorophenyl)prop-2-enoic acid suitable for pharmacokinetic optimization .
• Hydroxyl Group (2-OH): o-Coumaric acid () demonstrates antioxidant properties, attributed to the phenolic hydroxyl group’s radical-scavenging ability .